4-(3-iodophenyl)-2-(2-phenylvinyl)-6H-1,3-oxazin-6-one

• IUPAC Name: 4-(3-iodophenyl)-2-[(E)-2-phenylethenyl]-1,3-oxazin-6-one
• InChI: InChI=1S/C18H12INO2/c19-15-8-4-7-14(11-15)16-12-18(21)22-17(20-16)10-9-13-5-2-1-3-6-13/h1-12H/b10-9+
• InChI Key: KECSUPVLTJSSPX-MDZDMXLPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NC(=CC(=O)O2)C3=CC(=CC=C3)I
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NC(=CC(=O)O2)C3=CC(=CC=C3)I
• Molecular Formula: C18H12INO2
• Molecular Weight: 401.2 g/mol

Description

4-(3-iodophenyl)-2-(2-phenylvinyl)-6H-1,3-oxazin-6-one, also known as IOX1, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. IOX1 is a potent inhibitor of histone demethylases, which are enzymes responsible for removing methyl groups from histone proteins. The inhibition of these enzymes has been shown to have a variety of effects on cellular processes, including gene expression, cell differentiation, and cell proliferation.

Mechanism of Action

4-(3-iodophenyl)-2-(2-phenylvinyl)-6H-1,3-oxazin-6-one works by inhibiting the activity of histone demethylases, which are enzymes responsible for removing methyl groups from histone proteins. This inhibition leads to the accumulation of methylated histones, which can have a variety of effects on cellular processes, including gene expression, cell differentiation, and cell proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its inhibition of histone demethylases. This inhibition leads to the accumulation of methylated histones, which can have a variety of effects on cellular processes, including gene expression, cell differentiation, and cell proliferation. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, and has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-iodophenyl)-2-(2-phenylvinyl)-6H-1,3-oxazin-6-one in lab experiments is its potency and specificity as a histone demethylase inhibitor. This compound has been shown to have a high degree of selectivity for histone demethylases, which reduces the risk of off-target effects. However, one limitation of using this compound in lab experiments is its relatively short half-life, which can make it difficult to maintain consistent levels of this compound in cell culture or animal models.

Future Directions

There are several future directions for research on 4-(3-iodophenyl)-2-(2-phenylvinyl)-6H-1,3-oxazin-6-one. One area of interest is the development of more potent and selective histone demethylase inhibitors, which could have even greater therapeutic potential than this compound. Another area of interest is the identification of specific histone demethylases that are particularly important in cancer or neurodegenerative diseases, which could lead to the development of targeted therapies. Finally, there is also interest in exploring the potential of this compound as a therapeutic agent in other disease contexts, such as inflammation or metabolic disorders.

Synthesis Methods

4-(3-iodophenyl)-2-(2-phenylvinyl)-6H-1,3-oxazin-6-one can be synthesized using a variety of methods, but the most common method involves the condensation of 3-iodoaniline and cinnamaldehyde in the presence of a base such as potassium carbonate. The resulting product is then oxidized to form this compound.

Scientific Research Applications

4-(3-iodophenyl)-2-(2-phenylvinyl)-6H-1,3-oxazin-6-one has been extensively studied in the context of cancer research, as histone demethylases are often dysregulated in cancer cells. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, and has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition to cancer research, this compound has also been studied in the context of neurodegenerative diseases, as histone demethylases have been implicated in the pathogenesis of these diseases.